Cas no 2228745-38-6 (4-methyl-4-2-(trifluoromethoxy)phenoxypiperidine)

• Product Name: 4-methyl-4-2-(trifluoromethoxy)phenoxypiperidine
• CAS No: 2228745-38-6
• MF: C₁₃H₁₆F₃NO₂
• MW: 275.266854286194
• CID: 5853237
• PubChem ID: 165710191
• Update Time: 2025-06-09

4-methyl-4-2-(trifluoromethoxy)phenoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-2-(trifluoromethoxy)phenoxypiperidine
• 4-methyl-4-[2-(trifluoromethoxy)phenoxy]piperidine
• 2228745-38-6
• EN300-1945014

• Inchi： 1S/C13H16F3NO2/c1-12(6-8-17-9-7-12)18-10-4-2-3-5-11(10)19-13(14,15)16/h2-5,17H,6-9H2,1H3
• InChI Key： SUJRGKABEMOSDS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1OC1(C)CCNCC1)(F)F

Computed Properties

• Exact Mass: 275.11331324g/mol
• Monoisotopic Mass: 275.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-methyl-4-2-(trifluoromethoxy)phenoxypiperidine

Introduction to 4-Methyl-4-(2-(Trifluoromethoxy)Phenoxypiperidine) (CAS No. 2228745-38-6)

4-Methyl-4-(2-(trifluoromethoxy)phenoxypiperidine), with the CAS number 2228745-38-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a trifluoromethoxy substituent. These features contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 4-methyl-4-(2-(trifluoromethoxy)phenoxypiperidine) consists of a piperidine ring, which is a six-membered heterocyclic amine, and a phenyl ring substituted with a trifluoromethoxy group. The presence of the trifluoromethoxy group imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The methyl group on the piperidine ring further modulates the compound's lipophilicity and metabolic stability.

Recent studies have explored the potential therapeutic applications of 4-methyl-4-(2-(trifluoromethoxy)phenoxypiperidine). One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of 4-methyl-4-(2-(trifluoromethoxy)phenoxypiperidine) to interact with specific GPCRs makes it a promising lead compound for the development of novel drugs targeting these receptors.

In addition to its potential as a GPCR modulator, 4-methyl-4-(2-(trifluoromethoxy)phenoxypiperidine) has been investigated for its effects on central nervous system (CNS) disorders. Preclinical studies have shown that this compound exhibits neuroprotective properties and may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve modulation of neurotransmitter systems and reduction of oxidative stress.

The pharmacokinetic properties of 4-methyl-4-(2-(trifluoromethoxy)phenoxypiperidine) have also been studied in detail. Research has demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its successful translation into clinical applications. Its high lipophilicity facilitates crossing the blood-brain barrier, making it particularly suitable for CNS-targeted therapies.

Safety and toxicity assessments are critical components of drug development, and several studies have evaluated the safety profile of 4-methyl-4-(2-(trifluoromethoxy)phenoxypiperidine). In vitro and in vivo experiments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to ensure its safety in long-term use and to identify any potential side effects.

The synthesis of 4-methyl-4-(2-(trifluoromethoxy)phenoxypiperidine) involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions and palladium-catalyzed cross-coupling reactions. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its availability for research and development purposes.

In conclusion, 4-methyl-4-(2-(trifluoromethoxy)phenoxypiperidine) (CAS No. 2228745-38-6) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action, pharmacological properties, and potential applications in treating various diseases.